Cas no 101311-04-0 (2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-8-methoxy-, (R)- (9CI))

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-8-methoxy-, (R)- (9CI) structure

101311-04-0 structure

Product Name:2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-8-methoxy-, (R)- (9CI)

CAS No:101311-04-0

Molecular Formula:C₁₈H₂₀O₆

Molecular Weight:332.3478

CID:202142

PubChem ID:127790

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-8-methoxy-, (R)- (9CI) Properties

Names and Identifiers

- 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-8-methoxy-, (R)- (9CI)
- (3R)-3-(3-hydroxy-2,4-dimethoxyphenyl)-8-methoxy-3,4-dihydro-2H-chromen-7-ol
- duartin
- (+)-duartin
- AC1L2SMT
- DivK1c_006984
- KBio1_001928
- KBioGR_001943
- KBioSS_001290
- SpecPlus_000888
- Spectrum_000810
- Spectrum4_001602
- Spectrum5_000323
- 7,3'-Dihydroxy-2',4',8-trimethoxyisoflavan
- UM-9
- GLXC-25963
- KBio2_001290
- 101311-04-0
- DTXSID60143841
- GTPL11858
- KBio2_003858
- KBio2_006426
- 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-8-methoxy-, (R)-
- Duartin
- 52305-04-1
- DTXCID9066332
- +Expand
- InChIKey： QVVPJFBYFYYVDM-NSHDSACASA-N
- Inchi： InChI=1S/C18H20O6/c1-21-14-7-5-12(17(22-2)15(14)20)11-8-10-4-6-13(19)18(23-3)16(10)24-9-11/h4-7,11,19-20H,8-9H2,1-3H3/t11-/m0/s1
- SMILES： COC1C=CC([C@@H]2COC3C(=C(C=CC=3C2)O)OC)=C(OC)C=1O

Computed Properties

Exact Mass: 332.126
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 4
Monoisotopic Mass: 332.12598835g/mol
Heavy Atom Count: 24
Complexity: 405
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 77.4Å²

Experimental Properties

PSA: 77.38

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-8-methoxy-, (R)- (9CI) Related Literature

1. Organophotocatalysis system of p/n bilayers for wide visible-light-induced molecular hydrogen evolution†

Toshiyuki Abe,Junpei Chiba,Misaki Ishidoya,Keiji Nagai RSC Adv., 2012,2, 7992-7996
2. Improved detection of low vapor pressure compounds in air by serial combination of single-sided membrane introduction with fiber introduction mass spectrometry (SS-MIMS-FIMS)

Ismael Cotte-Rodríguez,Eric Handberg,Robert J. Noll,David P. A. Kilgour,R. Graham Cooks Analyst, 2005,130, 679-686
3. Tween20 surfactant effect on the electrocatalytic performance of porous carbon micro-spheres supported MnO2

Qing-Yu Li,Yong-Sheng Wu,Xiao-Hui Zhang,You-Guo Huang,Qiang Wu RSC Adv., 2014,4, 52100-52104
4. Dual photoisomerization mechanism of azobenzene embedded in a lipid membrane†

Giovanni Granucci,Maurizio Persico J. Mater. Chem. B, 2023,11, 2518-2529
5. First-principles calculations of oxygen interstitials in corundum: a site symmetry approach†

Robert A. Evarestov,Alexander Platonenko,Denis Gryaznov,Yuri F. Zhukovskii Phys. Chem. Chem. Phys., 2017,19, 25245-25251
6. The proton magnetic resonance spectrum and conformation of acetylcholine

Chem. Commun. (London), 1966, 537-539
7. A novel side electrode configuration integrated in fused silica microsystems for synchronous optical and electrical spectroscopy†

Sertan Sukas,Erik Schreuder,Bjorn de Wagenaar,Joost Swennenhuis,Albert van den Berg,Leon Terstappen,Séverine Le Gac Lab Chip, 2014,14, 1821-1825
8. Angular momentum alignment of Cl(2P3/2) in the 308 nm photolysis of Cl2 determined using Fourier moment velocity-map imaging

M. J. Bass,M. Brouard,A. P. Clark,C. Vallance,Bruno Martínez-Haya Phys. Chem. Chem. Phys., 2003,5, 856-864
9. The determination of thiourea by oxidation with selenious acid

Analyst, 1940,65, 286-288
10. Sterols in human milk during lactation: bioaccessibility and estimated intakes†

Islam J. A. Hamdan,Luis Manuel Sanchez-Siles,Esther Matencio,José D. Bermúdez,Guadalupe Garcia-Llatas,María Jesús Lagarda Food Funct., 2018,9, 6566-6576

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